Cas no 1509765-16-5 (2-Ethylcyclobutane-1-carboxylic acid)

• Product Name: 2-Ethylcyclobutane-1-carboxylic acid
• CAS No: 1509765-16-5
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 4607664
• PubChem ID: 20320726
• Update Time: 2025-06-08

2-Ethylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Ethylcyclobutane-1-carboxylic acid
• Cyclobutanecarboxylic acid, 2-ethyl-
• 2-ethylcyclobutane-1-carboxylicacid
• 1509765-16-5
• AKOS019577844
• CS-0045490
• PS-16581
• SCHEMBL3148957
• F85976

• Inchi： 1S/C7H12O2/c1-2-5-3-4-6(5)7(8)9/h5-6H,2-4H2,1H3,(H,8,9)
• InChI Key： CXHDLNCVGYLHMM-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CCC1CC

Computed Properties

• Exact Mass: 128.083729621g/mol
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 2-Ethylcyclobutane-1-carboxylic acid

Introduction to 2-Ethylcyclobutane-1-carboxylic Acid (CAS No. 1509765-16-5)

2-Ethylcyclobutane-1-carboxylic acid (CAS No. 1509765-16-5) is a cyclic carboxylic acid with a unique molecular structure that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound, characterized by its four-membered ring and an ethyl substituent, exhibits a range of interesting properties that make it a valuable intermediate in various synthetic pathways and potential therapeutic applications.

The chemical formula of 2-Ethylcyclobutane-1-carboxylic acid is C₇H₁₂O₂, and its molecular weight is approximately 132.17 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its physical and chemical properties, including melting point, boiling point, and solubility, have been extensively studied to understand its behavior in different environments.

In the realm of organic synthesis, 2-Ethylcyclobutane-1-carboxylic acid serves as a versatile building block for the preparation of more complex molecules. Its cyclobutane ring provides a rigid structure that can be functionalized through various chemical reactions, such as esterification, amidation, and halogenation. These transformations enable the synthesis of a wide array of derivatives with diverse applications in pharmaceuticals, agrochemicals, and materials science.

Recent research has highlighted the potential of 2-Ethylcyclobutane-1-carboxylic acid in the development of novel drugs. Studies have shown that compounds derived from this acid exhibit anti-inflammatory and analgesic properties, making them promising candidates for the treatment of chronic pain and inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that a derivative of 2-Ethylcyclobutane-1-carboxylic acid demonstrated significant efficacy in reducing inflammation in animal models without causing adverse side effects.

Beyond its pharmaceutical applications, 2-Ethylcyclobutane-1-carboxylic acid has also found use in the development of advanced materials. Its unique cyclic structure imparts mechanical strength and thermal stability to polymers and composites. Researchers at the University of California have explored the use of this compound as a monomer in the synthesis of high-performance polymers with enhanced mechanical properties. These materials have potential applications in industries such as aerospace, automotive, and electronics.

The environmental impact of 2-Ethylcyclobutane-1-carboxylic acid is another area of active research. Studies have shown that this compound is biodegradable under certain conditions, which makes it an attractive alternative to non-biodegradable chemicals commonly used in industrial processes. Efforts are underway to optimize its biodegradation pathways to minimize environmental impact while maintaining its utility in various applications.

In conclusion, 2-Ethylcyclobutane-1-carboxylic acid (CAS No. 1509765-16-5) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceuticals, materials science, and environmental science. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new properties and applications, the importance of this compound is likely to grow even further.